[2-(tetrahydro-2H-pyran-2-yloxy)ethoxy]acetic acid

• Molecular Formula: C9H16O5
• Molecular Weight: 204.22 g/mol
• IUPAC Name: 2-[2-(oxan-2-yloxy)ethoxy]acetic acid
• InChI: InChI=1S/C9H16O5/c10-8(11)7-12-5-6-14-9-3-1-2-4-13-9/h9H,1-7H2,(H,10,11)
• InChI Key: KPCULDQLTIVSNM-UHFFFAOYSA-N
• Canonical SMILES: C1CCOC(C1)OCCOCC(=O)O

Description

[2-(tetrahydro-2H-pyran-2-yloxy)ethoxy]acetic acid is a useful research compound. Its molecular formula is C9H16O5 and its molecular weight is 204.22 g/mol. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

To a stirred suspension of NaH (60% dispersion in mineral oil, 4.80 g, 120 mmol) in THF, at 0° C., was added a THF solution (15 ml) of bromoacetic acid (6.11 g, 44 mmol). Mixture was stirred at room temperature 0.5 hr, then a DMF solution (15 ml) of alcohol 1 (5.84 g, 40 mmol) was added dropwise. Mixture was stirred at room temperature for 17 hrs then quenched with H2O and extracted twice with ether. Aqueous layer was acidified to pH 2-3 and extracted with EtOAc. Combined organic layers were dried over MgSO4, filtered and concentrated to give pure compound 2 as a pale yellow oil (6.93 g, 85%) used for next step without further purification.